Cas no 1883549-36-7 (JTV 519 fumarate)
JTV 519 fumarate Chemical and Physical Properties
Names and Identifiers
-
- K 201
- JTV 519 fumarate
- 1-(2,3-Dihydro-7-methoxy-1,4-benzothiazepin-4(5H)-yl)-3-[4-(phenylmethyl)-1-piperidinyl]-1-propanone fumarate
- 3-(4-Benzylpiperidin-1-yl)-1-(7-methoxy-2,3-dihydrobenzo[f][1,4]thiazepin-4(5H)-yl)propan-1-one fumarate
- JTV519Fumarate
- HY-110312
- JTV-519 (fumarate)
- AKOS025147313
- CS-0033220
- 1-(2,3-Dihydro-7-methoxy-1,4-benzothiazepin-4(5H)-yl)-3-[4-(phenylmethyl)-1-piperidinyl]-1-propanone, 2-Butenedioate (1:1)
- 3-(4-benzylpiperidin-1-yl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one;(E)-but-2-enedioic acid
- AKOS040756048
- 1883549-36-7
-
- Inchi: 1S/C25H32N2O2S.C4H4O4/c1-29-23-7-8-24-22(18-23)19-27(15-16-30-24)25(28)11-14-26-12-9-21(10-13-26)17-20-5-3-2-4-6-20;5-3(6)1-2-4(7)8/h2-8,18,21H,9-17,19H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: ISLOBKLDZGDFTB-WLHGVMLRSA-N
- SMILES: S1C2C=CC(=CC=2CN(CC1)C(CCN1CCC(CC2C=CC=CC=2)CC1)=O)OC.OC(/C=C/C(=O)O)=O
Computed Properties
- Exact Mass: 540.22940805g/mol
- Monoisotopic Mass: 540.22940805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 650
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133
JTV 519 fumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | J212013-1mg |
JTV 519 Fumarate |
1883549-36-7 | 1mg |
$ 97.00 | 2023-09-07 | ||
| TRC | J212013-2.5mg |
JTV 519 Fumarate |
1883549-36-7 | 2.5mg |
$ 207.00 | 2023-09-07 | ||
| TRC | J212013-5mg |
JTV 519 Fumarate |
1883549-36-7 | 5mg |
$385.00 | 2023-05-18 | ||
| TRC | J212013-10mg |
JTV 519 Fumarate |
1883549-36-7 | 10mg |
$753.00 | 2023-05-18 | ||
| A2B Chem LLC | AX37128-5mg |
JTV519Fumarate |
1883549-36-7 | 98% | 5mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AX37128-10mg |
JTV519Fumarate |
1883549-36-7 | 98% | 10mg |
$227.00 | 2024-04-20 | |
| A2B Chem LLC | AX37128-25mg |
JTV519Fumarate |
1883549-36-7 | 98% | 25mg |
$466.00 | 2024-04-20 | |
| A2B Chem LLC | AX37128-50mg |
JTV519Fumarate |
1883549-36-7 | 98% | 50mg |
$839.00 | 2024-04-20 | |
| A2B Chem LLC | AX37128-1mg |
JTV519Fumarate |
1883549-36-7 | 98% | 1mg |
$94.00 | 2024-04-20 | |
| A2B Chem LLC | AX37128-2.5mg |
JTV519Fumarate |
1883549-36-7 | 2.5mg |
$307.00 | 2024-01-02 |
JTV 519 fumarate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on JTV 519 fumarate
Professional Introduction to Compound with CAS No. 1883549-36-7 and Product Name JTV 519 fumarate
Compound with the CAS number 1883549-36-7 and the product name JTV 519 fumarate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The fumarate salt form, specifically, enhances the solubility and bioavailability of the parent compound, making it a more effective candidate for therapeutic applications.
The chemical structure of JTV 519 fumarate is characterized by its complex molecular framework, which includes multiple functional groups that contribute to its pharmacological properties. Recent studies have highlighted the compound's potential in modulating various cellular pathways, particularly those involved in inflammation and immune response. The fumarate moiety plays a crucial role in stabilizing the compound's pharmacokinetic profile, ensuring sustained release and improved therapeutic efficacy.
In the realm of medicinal chemistry, JTV 519 fumarate has been extensively studied for its anti-inflammatory and immunomodulatory effects. Preclinical research has demonstrated that this compound can significantly reduce cytokine production and inhibit the activation of inflammatory pathways. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. The ability of JTV 519 fumarate to modulate immune responses without causing significant side effects makes it a promising candidate for further clinical development.
One of the most intriguing aspects of JTV 519 fumarate is its mechanism of action. Unlike traditional anti-inflammatory agents, this compound does not target a single pathway but rather interacts with multiple receptors and enzymes involved in inflammation. This multifaceted approach allows for a more comprehensive reduction in inflammatory symptoms, thereby improving patient outcomes. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with inflammation.
The synthesis of JTV 519 fumarate involves a series of carefully orchestrated chemical reactions that ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, making it scalable for industrial applications. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has enabled researchers to accurately characterize the compound's molecular structure and purity.
Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of JTV 519 fumarate. Molecular docking studies have revealed that this compound interacts with key targets such as interleukin-1 receptor (IL-1R) and tumor necrosis factor-alpha (TNF-α). These interactions are believed to be responsible for its potent anti-inflammatory effects. Furthermore, computational modeling has helped identify potential drug-like properties of JTV 519 fumarate, which are essential for optimizing its pharmacokinetic profile.
The clinical development of JTV 519 fumarate has been progressing steadily, with several Phase II trials underway. Preliminary results have shown encouraging efficacy in treating inflammatory conditions without significant adverse effects. These findings have generated excitement among researchers and clinicians alike, as they may pave the way for new treatment strategies for patients suffering from chronic inflammation.
In conclusion, JTV 519 fumarate, with its CAS number 1883549-36-7, represents a significant breakthrough in pharmaceutical chemistry. Its unique chemical structure, multifaceted mechanism of action, and promising clinical results make it a highly attractive candidate for therapeutic applications. As research continues to uncover new insights into its pharmacological properties, it is likely that JTV 519 fumarate will play an increasingly important role in treating various inflammatory and immune-related disorders.
1883549-36-7 (JTV 519 fumarate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)